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Compound of Interest

Compound Name: Pyrimidine-4,6-dicarboxylic acid

Cat. No.: B031161 Get Quote

In-Depth Technical Guide: Pyrimidine-4,6-
dicarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on pyrimidine-4,6-dicarboxylic acid, a heterocyclic

compound of interest in medicinal chemistry and materials science.

Molecular Data
The fundamental molecular properties of pyrimidine-4,6-dicarboxylic acid are summarized

below.

Property Value

Molecular Formula C₆H₄N₂O₄[1][2][3]

Molecular Weight 168.11 g/mol [2][3]

IUPAC Name pyrimidine-4,6-dicarboxylic acid[2]

CAS Number 16490-02-1[3]
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While detailed experimental protocols for the synthesis of pyrimidine-4,6-dicarboxylic acid
are proprietary and vary by supplier, a common strategic approach involves the derivatization

of the dicarboxylic acid into diamides.[3] This is often accomplished by first converting the

carboxylic acid groups into more reactive species, such as acid chlorides, which are

subsequently reacted with a specific amine.[3] This methodology has been utilized to generate

a range of pyrimidine-4,6-dicarboxamides.[3] These derivatives are particularly relevant in drug

discovery; for example, certain amides of pyrimidine-4,6-dicarboxylic acid have been

explored as selective inhibitors of collagenase, indicating their potential therapeutic application

in degenerative joint diseases.[3]

Logical Relationships
The following diagram illustrates a generalized workflow for the derivatization of pyrimidine-
4,6-dicarboxylic acid into diamides for potential therapeutic applications.
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Generalized workflow for the derivatization of pyrimidine-4,6-dicarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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